Cas no 2227272-53-7 (2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene)

• Product Name: 2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene
• CAS No: 2227272-53-7
• MF: C₈H₃BrClF
• MW: 233.464823961258
• CID: 4711439
• Update Time: 2025-05-21

2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromoethynyl)-1-chloro-3-fluorobenzene
• 2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene

• Inchi： 1S/C8H3BrClF/c9-5-4-6-7(10)2-1-3-8(6)11/h1-3H
• InChI Key： GWDBFTHIYSHYLR-UHFFFAOYSA-N
• SMILES： BrC#CC1C(=CC=CC=1Cl)F

Computed Properties

• Exact Mass: 231.90907 g/mol
• Monoisotopic Mass: 231.90907 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 233.46
• XLogP3: 3.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes

Additional information on 2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene

Comprehensive Overview of 2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene (CAS No. 2227272-53-7)

2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene (CAS No. 2227272-53-7) is a highly specialized aromatic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in advanced chemical synthesis. This compound, characterized by its bromoethynyl and chloro-fluoro substituents, serves as a versatile building block in organic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and materials science. Researchers and industry professionals are increasingly exploring its reactivity and utility in cross-coupling reactions, click chemistry, and other cutting-edge methodologies.

The molecular structure of 2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene features a benzene ring substituted with a bromoethynyl group at the 2-position, a chlorine atom at the 1-position, and a fluorine atom at the 3-position. This arrangement imparts distinct electronic and steric properties, making it an attractive intermediate for synthesizing complex molecules. The presence of both halogen and alkyne functionalities allows for diverse chemical transformations, including Sonogashira coupling, Suzuki-Miyaura coupling, and other palladium-catalyzed reactions. These attributes align with the growing demand for efficient and sustainable synthetic routes in modern chemistry.

In the context of current trends, 2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene is often discussed alongside topics such as green chemistry, catalysis, and molecular design. With the rise of environmentally conscious practices, researchers are investigating how this compound can be utilized in solvent-free or low-waste reactions. Additionally, its role in the development of bioactive molecules and functional materials has sparked interest in academic and industrial circles. Questions like "How does 2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene enhance drug discovery?" or "What are its applications in material science?" are frequently searched, reflecting its relevance in contemporary research.

From a synthetic perspective, the compound's bromoethynyl group offers a reactive handle for further functionalization, enabling the construction of more complex architectures. This is particularly valuable in the design of heterocyclic compounds and conjugated systems, which are pivotal in optoelectronics and nanotechnology. Moreover, the chloro and fluoro substituents contribute to its stability and selectivity in various reactions, making it a preferred choice for precision synthesis. As the field of precision medicine advances, the demand for such tailored intermediates is expected to grow.

Safety and handling of 2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene are also critical considerations. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Its storage should be in a cool, dry place, away from incompatible substances. These precautions ensure its longevity and maintain its reactivity for intended applications.

In summary, 2-(2-Bromoethynyl)-1-chloro-3-fluorobenzene (CAS No. 2227272-53-7) stands out as a multifaceted compound with broad utility in modern chemistry. Its unique structural features, combined with its applicability in green synthesis and advanced material development, position it as a valuable asset for researchers and industries alike. As scientific inquiry continues to evolve, this compound is likely to play an increasingly prominent role in addressing some of the most pressing challenges in chemical innovation.